Cas no 2228239-88-9 (1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol)

• Product Name: 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol
• CAS No: 2228239-88-9
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 5960064
• PubChem ID: 165679060
• Update Time: 2025-06-10

1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol
• EN300-1927554
• 2228239-88-9

• Inchi： 1S/C9H8BrNO3/c1-2-9(12)7-4-3-6(11(13)14)5-8(7)10/h2-5,9,12H,1H2
• InChI Key： GQXJFYNNFBNXIT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C=C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol (CAS No. 2228239-88-9)

1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol (CAS No. 2228239-88-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique bromo and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a propenyl alcohol moiety, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol can be attributed to its potential role in the development of novel pharmaceutical agents and advanced materials. Researchers are increasingly exploring its utility in catalysis and polymer chemistry, where its reactive sites enable the creation of customized molecular architectures. Additionally, its nitrophenyl group has been studied for its electron-withdrawing properties, which are crucial in designing organic electronic devices.

One of the most frequently searched questions about CAS No. 2228239-88-9 revolves around its synthetic pathways and purification methods. Modern synthetic protocols often involve the use of palladium-catalyzed cross-coupling reactions or nucleophilic substitution techniques to introduce the bromo and nitro groups efficiently. Purification typically employs column chromatography or recrystallization, ensuring high purity for research and industrial applications.

Another hot topic in the scientific community is the environmental impact and sustainability of chemical synthesis involving compounds like 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol. Researchers are actively investigating green chemistry approaches, such as solvent-free reactions or biocatalysis, to minimize waste and reduce energy consumption. These efforts align with global trends toward sustainable development and eco-friendly manufacturing.

In the realm of drug discovery, 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol has shown promise as a building block for small-molecule therapeutics. Its structural features allow for the introduction of diverse pharmacophores, enabling the design of compounds with tailored biological activity. Recent studies have explored its potential in targeting enzyme inhibitors and receptor modulators, addressing unmet medical needs in areas like oncology and neurology.

The compound's spectroscopic properties are also a subject of interest, particularly in analytical chemistry and quality control. Techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy are commonly employed to characterize 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol and ensure its consistency across batches. These methods are critical for maintaining the integrity of research data and industrial production processes.

As the demand for high-performance materials continues to rise, 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol is being investigated for its potential in creating functional polymers and nanocomposites. Its ability to undergo radical polymerization or click chemistry reactions makes it a valuable component in the development of smart materials with applications in electronics, coatings, and adhesives.

In summary, 1-(2-bromo-4-nitrophenyl)prop-2-en-1-ol (CAS No. 2228239-88-9) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodology and sustainability, position it as a key player in the future of chemical innovation. Whether in pharmaceuticals, materials science, or green chemistry, this compound continues to inspire new research and technological breakthroughs.